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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative thermal analysis of barium oxalate and strontium

oxalate. The information presented is compiled from experimental data to assist researchers in

understanding the thermal behavior of these alkaline earth metal oxalates.

Data Summary: A Comparative Overview
The thermal decomposition of both barium oxalate and strontium oxalate occurs in distinct

stages: dehydration, decomposition of the anhydrous oxalate to the corresponding carbonate,

and finally, the decomposition of the carbonate to the oxide. The precise temperatures and

characteristics of these stages are summarized below.
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Thermal Decomposition
Stage

Barium Oxalate (BaC₂O₄) Strontium Oxalate (SrC₂O₄)

Dehydration

Occurs in a single step, with

the loss of crystal water.[1][2]

The dehydration of

BaC₂O₄·0.5H₂O takes place in

the temperature interval of

383–418 K (110-145 °C).[3]

Can occur in one or two steps

depending on the hydrate. For

SrC₂O₄·1.25H₂O, the first

dehydration step is observed

between 127-200 °C.[4][5][6]

Dehydration is generally

complete around 200-210 °C.

[6]

Anhydrous Oxalate

Decomposition

Decomposes in a single step

to form barium carbonate

(BaCO₃).[1][2] This

decomposition is an

exothermic process.[2] The

decomposition to the

carbonate occurs in the

temperature range of 330-550

°C in a nitrogen atmosphere.

Decomposes to strontium

carbonate (SrCO₃).[4][5] This

decomposition occurs in the

temperature range of 400-600

°C, with a peak temperature

around 500 °C.[6][7] The

reaction is exothermic due to

the oxidation of evolved CO to

CO₂ in air.[7]

Carbonate Decomposition

Barium carbonate

decomposes in multiple steps

to barium oxide (BaO).[1]

Intermediate compounds such

as BaCO₃·(BaO)₂ and

(BaCO₃)₀.₅·(BaO)₂.₅ may form.

[1] The decomposition of pure

BaCO₃ starts at higher

temperatures, around 790-

1060 °C in nitrogen.

Strontium carbonate

decomposes to strontium oxide

(SrO).[4][5] An endothermic

DTA peak around 910°C is

attributed to a phase transition

of SrCO₃ from orthorhombic to

hexagonal.[4][5]

Initial Hydrated Form

Commonly exists as a

hemihydrate, BaC₂O₄·0.5H₂O.

[1][3][8] Other hydrated forms

like BaC₂O₄·2H₂O have also

been studied.[2]

Can exist in various hydrated

forms, such as SrC₂O₄·H₂O or

SrC₂O₄·1.25H₂O.[4][5][9][10]
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Experimental Protocols
The data presented in this guide is primarily derived from Thermogravimetric Analysis (TGA)

and Differential Thermal Analysis (DTA). These techniques are used to measure changes in

physical and chemical properties of a sample as a function of temperature.

Typical Experimental Setup:

Apparatus: A simultaneous TGA/DTA instrument is commonly used.

Sample Preparation: A small quantity of the oxalate powder is placed in a sample holder

(e.g., an alumina or platinum crucible).

Atmosphere: The analysis can be conducted in an inert atmosphere (e.g., nitrogen, argon) or

in a reactive atmosphere (e.g., air).[7] The atmosphere can significantly influence the

decomposition pathway, particularly the exothermicity of the oxalate decomposition step.

Heating Rate: A constant heating rate is applied, typically in the range of 5 to 20 °C/min.[7]

[10]

Data Collection: The instrument continuously records the sample's weight (TGA) and the

temperature difference between the sample and a reference (DTA) as the temperature is

increased.

The resulting TGA curve shows weight loss at each decomposition stage, while the DTA curve

indicates whether the process is endothermic (heat absorbed) or exothermic (heat released).

Logical Workflow for Comparative Thermal Analysis
The following diagram illustrates the logical workflow for conducting a comparative thermal

analysis of barium and strontium oxalate.
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Caption: Workflow for comparative thermal analysis.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1583759?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decomposition Pathways
The thermal decomposition of both barium and strontium oxalate follows a generally similar

pathway, which can be visualized as a series of sequential reactions.

Barium Oxalate Decomposition

Strontium Oxalate Decomposition
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 -CO₂ 
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Caption: Decomposition pathways of oxalates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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